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Compound of Interest

Compound Name: N-nitroso-timolol

Cat. No.: B15815718

Get Quote

Introduction

N-nitroso-timolol is a nitrosamine drug substance-related impurity (NDSRI) of Timolol, a beta-

blocker medication used to treat high blood pressure, angina, and prevent heart attacks.[1]

Nitrosamine impurities are a class of compounds that are of significant concern to the

pharmaceutical industry and regulatory agencies due to their potential carcinogenic properties.

[2][3][4] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the

European Medicines Agency (EMA) have established stringent guidelines for the control of

nitrosamine impurities in drug products to ensure patient safety.[5][6][7]

These application notes provide a comprehensive overview of the quality control (QC)

applications of N-nitroso-timolol standards in drug manufacturing. They are intended for

researchers, scientists, and drug development professionals involved in the analysis and

control of nitrosamine impurities.

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies worldwide have implemented a three-step process for manufacturers to

mitigate the risks of nitrosamine impurities: risk assessment, confirmatory testing, and

reporting.[8] The International Council for Harmonisation (ICH) M7(R1) guideline provides a
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framework for assessing and controlling DNA reactive (mutagenic) impurities in

pharmaceuticals, which includes nitrosamines as a "cohort of concern".[7]

The FDA has set an Acceptable Intake (AI) limit for N-nitroso-timolol of 1500 ng/day.[9] This

limit is based on a predicted carcinogenic potency categorization.[10] It is crucial for

pharmaceutical manufacturers to ensure that their Timolol drug products do not exceed this

daily exposure limit.

Quantitative Data Summary

The following table summarizes key quantitative data for the analysis of N-nitroso-timolol,
based on validated analytical methods.

Parameter Value Reference

Acceptable Intake (AI) Limit 1500 ng/day [9]

Analytical Technique

Liquid Chromatography with

Tandem Mass Spectrometry

(LC-MS/MS)

[1][2][11]

Linearity Range

5 to 1500 pg/mL (equivalent to

0.5 to 150 ppb with respect to

a 10 mg/mL API solution)

[1]

Correlation Coefficient (r²) > 0.999 [1][11]

Limit of Detection (LOD) S/N ratio of 3.3 [1]

Limit of Quantitation (LOQ) S/N ratio of 10 [1]

Recovery 80.0% to 120.0% [11]

Experimental Protocols

A highly sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-

MS/MS) method is the recommended approach for the quantification of N-nitroso-timolol in
Timolol active pharmaceutical ingredient (API) and drug products.[1][2][11]

1. Sample Preparation
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Standard Solution Preparation:

Prepare a primary stock solution of N-nitroso-timolol reference standard in a suitable

solvent such as methanol or acetonitrile.

Perform serial dilutions of the stock solution to prepare calibration standards and quality

control (QC) samples at various concentration levels.

Sample Preparation (Timolol API):

Accurately weigh a specific amount of the Timolol API.

Dissolve the API in a suitable diluent (e.g., a mixture of methanol and acetonitrile) to

achieve a final concentration appropriate for the analysis.

Sample Preparation (Timolol Drug Product):

For solid dosage forms, grind the tablets to a fine powder.

Accurately weigh a portion of the powdered sample equivalent to a specific amount of the

API.

Extract the N-nitroso-timolol from the matrix using a suitable solvent. This may involve

vortexing and sonication to ensure complete extraction.

Centrifuge the sample to separate the excipients.

Filter the supernatant through a suitable filter (e.g., 0.22 µm) before injection into the LC-

MS/MS system.

2. LC-MS/MS Method

The following is a representative LC-MS/MS method for the analysis of N-nitroso-timolol.
Method parameters should be optimized and validated for the specific instrumentation and

sample matrix.
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Parameter Condition

LC System Agilent 1290 Infinity II LC or equivalent

Mass Spectrometer
Agilent 6495D Triple Quadrupole LC/MS or

equivalent

Analytical Column
Agilent Infinity Lab Poroshell Phenyl-Hexyl (3.0

x 150 mm, 2.7 µm) or equivalent

Mobile Phase A
Ammonium trifluoroacetate and formic acid in

water

Mobile Phase B 0.1% Formic acid in methanol

Flow Rate 0.4 mL/min

Injection Volume 7 µL

Column Temperature 40 °C

Ionization Mode Electrospray Ionization (ESI), Positive

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions for N-nitroso-timolol:

Precursor Ion (m/z)
Product Ion (m/z) -
Quantifier

Product Ion (m/z) -
Qualifier

To be determined empirically

for N-nitroso-timolol
To be determined empirically To be determined empirically

3. Method Validation

The analytical method must be validated according to the ICH Q2(R1) guideline to ensure it is

suitable for its intended purpose.[2] Key validation parameters include:

Specificity: The ability to differentiate and quantify the analyte in the presence of other

components in the sample matrix.
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Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the

analyte that can be reliably detected and quantified, respectively.

Linearity: The ability to obtain test results that are directly proportional to the concentration of

the analyte in samples within a given range.

Accuracy: The closeness of the test results obtained by the method to the true value. This is

often assessed by spike/recovery experiments.

Precision: The degree of agreement among individual test results when the procedure is

applied repeatedly to multiple samplings of a homogeneous sample. This includes

repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst

precision).

Robustness: The capacity of the method to remain unaffected by small, deliberate variations

in method parameters.

Diagrams
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Caption: Quality Control Workflow for N-nitroso-timolol.
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Caption: Analytical Workflow for N-nitroso-timolol.

Conclusion

The control of N-nitroso-timolol is a critical aspect of ensuring the quality and safety of Timolol

drug products. The use of well-characterized N-nitroso-timolol reference standards is

essential for the development, validation, and routine application of analytical methods for its

detection and quantification.[9][12] By implementing robust QC strategies, including sensitive

and specific analytical testing, pharmaceutical manufacturers can ensure compliance with

global regulatory requirements and protect patient health.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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